5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid

• IUPAC Name: 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C17H16ClNO4/c1-2-8-23-13-5-3-4-11(9-13)16(20)19-15-7-6-12(18)10-14(15)17(21)22/h3-7,9-10H,2,8H2,1H3,(H,19,20)(H,21,22)
• InChI Key: BMOSZJPAEIZPFD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)O
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid, also known as CPBA, is a synthetic compound that has gained attention in the scientific community for its potential applications in drug discovery and development. CPBA is a non-steroidal anti-inflammatory drug (NSAID) that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases.

Mechanism of Action

5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid exerts its pharmacological effects by inhibiting the activity of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and swelling associated with inflammation. By inhibiting COX-2, 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid reduces inflammation and pain. 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects
5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been shown to have several biochemical and physiological effects. In preclinical studies, 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid is its potential as a therapeutic agent for various diseases. 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, which may make it a promising candidate for drug development. However, one of the limitations of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid is its complex synthesis method, which may make it difficult to produce on a large scale. In addition, further research is needed to determine the optimal dosage and administration route of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid.

Future Directions

There are several future directions for research on 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid. One area of research is the development of more efficient synthesis methods for 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid. Another area of research is the optimization of the pharmacological properties of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid, including its potency, selectivity, and safety profile. In addition, further research is needed to determine the optimal dosage and administration route of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid for various diseases. Finally, clinical trials are needed to determine the efficacy and safety of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid in humans.

Synthesis Methods

5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid can be synthesized through a multi-step chemical process involving the reaction of 3-propoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 5-chloroanthranilic acid. The final product is obtained by the amidation of the resulting acid chloride with 3-propoxyaniline. The synthesis of 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been extensively studied for its potential applications in drug discovery and development. Preclinical studies have shown that 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid exhibits anti-inflammatory, analgesic, and anti-tumor properties. 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. 5-chloro-2-[(3-propoxybenzoyl)amino]benzoic acid has also been shown to inhibit the growth of cancer cells in vitro and in vivo.